3H-Naphtho[2,1-b]pyran-3-one, 2-amino-

• CAS No.: 33259-43-7
• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 2-aminobenzo[f]chromen-3-one
• InChI: InChI=1S/C13H9NO2/c14-11-7-10-9-4-2-1-3-8(9)5-6-12(10)16-13(11)15/h1-7H,14H2
• InChI Key: FAZRBDLMKHOPBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)N

Description

3H-Naphtho[2,1-b]pyran-3-one, 2-amino- is a naphthopyran derivative featuring an amino group at the 2-position of the pyran ring. The amino group introduces unique electronic and steric properties, influencing reactivity, solubility, and biological interactions compared to unsubstituted or differently substituted analogs .

Comparison with Similar Compounds

Research Findings and Implications

• Amino Group Impact: The 2-amino substituent likely enhances hydrogen bonding and protonation capacity, improving interactions with biological targets like SIRTs or metalloenzymes. This contrasts with hydroxyl or alkyl groups, which offer weaker basicity or steric bulk .
• Therapeutic Potential: Amino-substituted naphthopyrans may outperform analogs in crossing cell membranes due to improved solubility, as seen in tertiary amine derivatives .
• Photochromic Applications: The amino group could stabilize transition states in photochromic processes, altering kinetics or metal-binding affinities compared to non-amino derivatives .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-amino-3H-naphtho[2,1-b]pyran-3-one, and how can purity be ensured?

• Methodological Answer : The compound can be synthesized via cyclization reactions between naphthol derivatives and amines using acid catalysts (e.g., HCl or H₂SO₄). For example, reacting 2-hydroxy-1-naphthaldehyde with ethylenediamine under reflux in ethanol yields the bicyclic structure . Purification typically involves column chromatography (silica gel, hexane/ethyl acetate gradient), followed by recrystallization in methanol. Purity validation requires HPLC (e.g., Newcrom R1 column, acetonitrile/water mobile phase) and NMR (¹H/¹³C) analysis .

Q. How can the molecular structure and electronic properties of this compound be characterized experimentally?

• Methodological Answer :

• X-ray crystallography resolves the fused naphthopyran ring system and amino group orientation .
• UV-Vis spectroscopy (200–400 nm range) identifies π→π* transitions in the aromatic system .
• Density Functional Theory (DFT) calculations (B3LYP/6-31G* basis set) predict frontier molecular orbitals and charge distribution .
• Mass spectrometry (ESI-TOF) confirms the molecular ion peak at m/z 199.25 .

Q. What solvents and conditions are suitable for stabilizing 2-amino-3H-naphtho[2,1-b]pyran-3-one in solution?

• Methodological Answer : The compound is stable in aprotic solvents (DMSO, DMF) under inert atmospheres (N₂/Ar) at 4°C. Aqueous solubility is enhanced by hydrochloride salt formation (e.g., using HCl gas in diethyl ether), achieving ~50 mg/mL in pH 7.4 buffer . Stability assays (TGA/DSC) show decomposition above 250°C .

Advanced Research Questions

Q. How does the photochromic behavior of 2-amino-3H-naphtho[2,1-b]pyran-3-one enable light-controlled metal ion binding?

• Methodological Answer : UV irradiation (365 nm) induces ring-opening to a merocyanine form, which binds Ca²⁺/Mg²⁺ via the keto-enol tautomer. Binding affinity (Kd) is quantified via fluorescence titration (e.g., Fura-2 assay in HEPES buffer). The closed form exhibits a 77-fold lower affinity for Ca²⁺ compared to the open form . Reversibility is confirmed by thermal relaxation (monitored via Arrhenius plots) .

Q. What computational strategies predict the bioactivity of derivatives of this compound?

• Methodological Answer :

• Molecular docking (AutoDock Vina) screens derivatives against targets like cyclooxygenase-2 (PDB: 5KIR), prioritizing ligands with ΔG < -8 kcal/mol .
• ADMET prediction (SwissADME) evaluates drug-likeness, highlighting low hepatotoxicity (TPSA < 140 Ų) but moderate blood-brain barrier permeability .
• QSAR models (Mordred descriptors) correlate substituent effects (e.g., electron-withdrawing groups at C5) with anti-inflammatory activity (IC₅₀) .

Q. How can contradictory data on synthetic yields be resolved?

• Methodological Answer : Discrepancies in yields (e.g., 45% vs. 68%) arise from reaction conditions:

• Catalyst choice : Pd(OAc)₂ in Suzuki couplings improves regioselectivity vs. traditional acid catalysis .
• Solvent polarity : DMF increases cyclization efficiency compared to THF (dielectric constant ε = 37.5 vs. 7.5) .
• Statistical optimization (e.g., Box-Behnken design) identifies optimal parameters (temperature: 80°C, time: 12 h) .

Q. What role does the amino group play in modulating biological activity?

• Methodological Answer : The amino group at C2 participates in hydrogen bonding with biological targets (e.g., kinase ATP pockets). Structure-activity relationship (SAR) studies show:

• Acetylation reduces antibacterial activity (MIC > 128 µg/mL vs. 32 µg/mL for parent compound) .
• Protonation at physiological pH enhances solubility but decreases membrane permeability (log P drops from 2.7 to 1.2) .
• Substitution with bulky groups (e.g., tert-butyl) improves selectivity for serotonin receptors (5-HT₂A Ki = 12 nM) .